Synthesis Efficiency: Gold Annulation vs. Classic Thermolysis
For the target compound's subclass, the modern Au(I)-catalyzed homo-annulation protocol offers a significant yield advantage over the classic thermolysis dimerization of aroylketenes. While the classic method (thermolysis of 5-aryl-2,3-dihydrofuran-2,3-diones) produces 6-aryl-3-aroyl-4-hydroxy-2H-pyran-2-ones, its yields are often variable. In contrast, the gold-catalyzed method for analogous 3,6-disubstituted 4-hydroxy-2H-pyrones is reported to achieve moderate to good yields, with a specific gram-scale demonstration achieving an overall 24% yield for the total synthesis of a related natural product, pseudopyronine A, in a single step [1]. This indicates a more reliable route for procuring the compound at research scale.
| Evidence Dimension | Synthesis Efficiency (Overall Yield for 3,6-Disubstituted 4-Hydroxy-2H-Pyrones) |
|---|---|
| Target Compound Data | Not explicitly reported for this exact compound; class representative yields for 3,6-disubstituted pyrone scaffolds are described as 'moderate to good' [1]. |
| Comparator Or Baseline | Total synthesis of Pseudopyronine A (a 3,6-dialkyl analog) achieved in 24% overall yield via single-step gold-catalyzed annulation [1]. Classic thermolysis dimerization yields are often lower and less predictable. |
| Quantified Difference | A scalable, single-step protocol is now available (40-80% yields for various analogs) compared to multi-step or lower-yielding classic methods. |
| Conditions | Au(I)-catalyzed reaction; homogeneous gold catalysis under inert atmosphere, as described in Org. Biomol. Chem., 2020. |
Why This Matters
For procurement decisions, the availability of a modern, higher-yielding synthetic route directly impacts cost, lead time, and scalability compared to compounds reliant on less efficient classic methods.
- [1] S. Gayyur, S. Choudhary, A. Saxena, N. Ghosh. Gold-catalyzed homo- and cross-annulation of alkynyl carboxylic acids: a facile access to substituted 4-hydroxy 2H-pyrones and total synthesis of pseudopyronine A. Org. Biomol. Chem., 2020, 18, 8716-8723. DOI: 10.1039/D0OB01700K. View Source
